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Compound of Interest

Compound Name: 2-Aminothiazole-5-carboxylic acid

Cat. No.: B1267299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of 2-aminothiazole-5-
carboxylic acid in common organic solvents. Despite a thorough review of scientific literature

and chemical databases, quantitative solubility data for 2-aminothiazole-5-carboxylic acid
remains largely unpublished. This document addresses this data gap by providing a qualitative

assessment of its expected solubility based on its physicochemical properties and the known

solubility of structurally related compounds. Furthermore, it outlines a detailed, standardized

experimental protocol for the quantitative determination of its solubility. This guide is intended

to be a valuable resource for researchers, chemists, and pharmaceutical scientists working with

this compound, enabling them to develop effective formulation and analytical strategies.

Introduction
2-Aminothiazole-5-carboxylic acid is a heterocyclic compound of significant interest in

medicinal chemistry and drug discovery. Its structural motif is a key component in a variety of

biologically active molecules. A fundamental understanding of its solubility in various organic

solvents is crucial for its synthesis, purification, formulation, and the development of analytical

methods. This guide aims to provide a thorough understanding of the solubility characteristics

of this compound.
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Physicochemical Properties
Property Value Source

Molecular Formula C4H4N2O2S [1][2]

Molecular Weight 144.15 g/mol [1][3]

Melting Point 214-216 °C [1]

pKa

(Predicted) ~2-3 for the

carboxylic acid, ~4-5 for the

aminothiazole ring

N/A

LogP 0.06 [1]

The presence of both a carboxylic acid and an amino group makes 2-aminothiazole-5-
carboxylic acid an amphoteric molecule. This suggests that its solubility will be highly

dependent on the pH of the medium. The positive LogP value indicates a slight preference for

lipophilic environments over hydrophilic ones, although it is close to zero, suggesting some

solubility in both polar and non-polar solvents.

Qualitative Solubility Assessment
While specific quantitative data is not available in the public domain, a qualitative assessment

of the solubility of 2-aminothiazole-5-carboxylic acid in common organic solvents can be

inferred from its structure and from data on analogous compounds.

Expected Solubility:

High Solubility: In polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF), due to their ability to form strong hydrogen bonds with both the

carboxylic acid and the amino group.

Moderate to Good Solubility: In polar protic solvents like methanol and ethanol. The parent

compound, 2-aminothiazole, is known to be soluble in alcohols[4]. The carboxylic acid group

should also contribute to solubility in these solvents. A related compound, 2-amino-5-

methylthiazole, is also reported to be soluble in methanol[5].
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Low Solubility: In less polar solvents such as acetone and ethyl acetate. While some

interaction is possible, the high crystallinity and polar functional groups of the solute will likely

limit its dissolution.

Very Low to Insoluble: In non-polar solvents like toluene, hexane, and diethyl ether. The

parent 2-aminothiazole is soluble in diethyl ether, but the addition of the polar carboxylic acid

group is expected to significantly decrease solubility in such non-polar media[4].

It is important to note that the stability of 2-aminothiazole derivatives in DMSO stock solutions

can be a concern, with potential for degradation over time, especially when subjected to

multiple freeze-thaw cycles[6].

Quantitative Solubility Data
As of the date of this guide, a comprehensive search of scientific databases and chemical

supplier information did not yield any tabulated quantitative solubility data for 2-aminothiazole-
5-carboxylic acid in common organic solvents. The following table is provided as a template

for researchers to populate as data becomes available.

Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L)

Methanol 25 Data not available Data not available

Ethanol 25 Data not available Data not available

Acetone 25 Data not available Data not available

Acetonitrile 25 Data not available Data not available

Tetrahydrofuran (THF) 25 Data not available Data not available

Dimethyl Sulfoxide

(DMSO)
25 Data not available Data not available

Dimethylformamide

(DMF)
25 Data not available Data not available

Toluene 25 Data not available Data not available

Hexane 25 Data not available Data not available
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Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of 2-
aminothiazole-5-carboxylic acid, based on the isothermal saturation method.

5.1. Materials

2-Aminothiazole-5-carboxylic acid (purity >99%)

Selected organic solvents (analytical grade or higher)

Thermostatically controlled shaker or incubator

Calibrated analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

5.2. Procedure

Preparation of Saturated Solutions:

Add an excess amount of 2-aminothiazole-5-carboxylic acid to a series of vials, each

containing a known volume of a specific organic solvent.

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g.,

25 °C).

Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

is reached. The equilibration time should be determined experimentally by taking
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measurements at different time points until the concentration of the solute in the

supernatant remains constant.

Sample Processing:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4

hours to allow the undissolved solid to settle.

Carefully withdraw an aliquot of the supernatant using a pre-warmed (to the experimental

temperature) syringe.

Filter the aliquot through a 0.22 µm syringe filter to remove any suspended particles.

Analysis:

Accurately dilute the filtered supernatant with a suitable solvent (usually the same solvent

used for dissolution or a mobile phase component) to a concentration within the calibration

range of the analytical method.

Quantify the concentration of 2-aminothiazole-5-carboxylic acid in the diluted sample

using a validated HPLC-UV method.

5.3. HPLC-UV Method Development (Example)

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an

organic modifier (e.g., acetonitrile or methanol). The exact ratio should be optimized for good

peak shape and retention time.

Flow Rate: 1.0 mL/min

Detection Wavelength: Determined by measuring the UV absorbance spectrum of 2-
aminothiazole-5-carboxylic acid to find the wavelength of maximum absorbance (λmax).

Calibration: Prepare a series of standard solutions of known concentrations of 2-
aminothiazole-5-carboxylic acid and generate a calibration curve.
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Visualizing the Workflow
The following diagrams illustrate the logical relationships and workflows described in this guide.

Solubility Determination Workflow

Preparation

Sampling

Analysis

Add excess solute to solvent

Equilibrate at constant temperature
(e.g., 24-48h)

Settle undissolved solid

Withdraw supernatant

Filter supernatant (0.22 µm)

Dilute sample

Quantify by HPLC-UV

Calculate solubility
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the experimental determination of solubility

using the isothermal saturation method.

Conclusion
This technical guide has provided a comprehensive overview of the solubility of 2-
aminothiazole-5-carboxylic acid. While quantitative data is currently lacking in the literature,

a qualitative assessment based on its chemical structure offers valuable guidance for solvent

selection. The detailed experimental protocol provided herein offers a standardized approach

for researchers to determine the solubility of this compound in various organic solvents, thereby

facilitating its application in research and development. The availability of accurate solubility

data is essential for the continued exploration of the therapeutic potential of 2-aminothiazole-
5-carboxylic acid and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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